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Compound of Interest

Compound Name: Einsteinium

Cat. No.: B1204596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis of mendelevium (Md), a

synthetic transuranic element, using einsteinium (Es) as a precursor. The protocols described

herein are based on the foundational experiments that led to the discovery of mendelevium and

subsequent studies.

Introduction
Mendelevium, with atomic number 101, was first synthesized in 1955 by a team of scientists at

the University of California, Berkeley.[1][2] This achievement marked a significant milestone in

nuclear science as it was the first element to be synthesized on a one-atom-at-a-time basis.[1]

The primary route for mendelevium synthesis involves the bombardment of an einsteinium
target with alpha particles (helium nuclei) in a particle accelerator, typically a cyclotron.[1][3]

The most commonly produced isotope via this method is Mendelevium-256, which has a half-

life of approximately 78 minutes.[2]

Due to the extreme rarity and high radioactivity of the target material, einsteinium, and the

short half-life of the resulting mendelevium isotopes, all experimental procedures require

specialized equipment and stringent safety protocols.
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The following table summarizes the key quantitative parameters involved in the synthesis of

Mendelevium-256 from Einsteinium-253.

Parameter Value Notes

Target Material Einsteinium-253 (253Es)
Typically microgram quantities

electroplated onto a thin foil.[4]

Projectile Alpha Particles (4He nuclei) Accelerated in a cyclotron.

Alpha Particle Energy 41 - 48 MeV

Beam Intensity ~6 x 1013 particles/sec
Focused on a small target area

(~0.05 cm2).[4]

Target Thickness Thin foil
Sufficiently thin to allow recoil

products to escape.

Catcher Foil Gold (Au)
Captures the recoiling

mendelevium atoms.

Bombardment Duration ~3 hours
A balance between production

and decay of 256Md.[5]

Primary Product Mendelevium-256 (256Md)

256Md Half-life ~78 minutes [2]

Production Yield
On the order of atoms per

experiment

The initial discovery involved

the detection of only 17 atoms.

[1][6] Modern techniques can

produce millions of atoms.[1]

Separation Method
Ion Exchange

Chromatography

Eluting Agent α-hydroxyisobutyrate
Used to separate trivalent

actinides.
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The following protocols outline the key steps for the synthesis and identification of

mendelevium from an einsteinium target.

Einsteinium Target Preparation
Procurement and Handling: Obtain a purified sample of Einsteinium-253. Due to its intense

radioactivity, all handling must be conducted in a shielded hot cell using remote

manipulators.

Electroplating: Dissolve the einsteinium sample in a suitable acidic solution. Electroplate a

thin, uniform layer of Einsteinium-253 onto a backing foil (e.g., beryllium or another suitable

low-Z material). The target area should be well-defined, typically around 0.05 cm2.[4]

Target Assembly: Mount the einsteinium target foil in a target holder compatible with the

cyclotron's beamline. The holder should incorporate a cooling system (e.g., water or liquid

helium) to dissipate the heat generated by the alpha particle beam.[4]

Catcher Foil Placement: Position a thin gold (Au) foil immediately behind the einsteinium
target. This "catcher foil" is designed to intercept the mendelevium atoms that recoil from the

target upon successful nuclear fusion.

Alpha Particle Bombardment
Cyclotron Setup: Tune the cyclotron to produce a stable and focused beam of alpha particles

with an energy of 41-48 MeV.

Beam Alignment: Carefully align the alpha particle beam to ensure it uniformly irradiates the

entire area of the einsteinium target.

Irradiation: Bombard the target with the alpha particle beam for a predetermined duration,

typically around 3 hours.[5] The beam intensity should be maximized to the extent the target

and cooling system can withstand, on the order of 6 x 1013 particles per second.[4]

Target Retrieval: After bombardment, remotely retrieve the target assembly from the

cyclotron beamline.
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Catcher Foil Dissolution: Remotely separate the gold catcher foil from the target assembly.

Dissolve the gold foil in aqua regia (a mixture of nitric acid and hydrochloric acid).

Initial Purification: Perform initial chemical separations to remove the bulk of the gold and

any other impurities. This may involve solvent extraction or precipitation techniques.

Ion Exchange Chromatography:

Prepare a cation-exchange resin column.

Load the purified sample solution onto the column.

Elute the column with a solution of α-hydroxyisobutyrate. The concentration and pH of the

eluent are critical for achieving good separation of the trivalent actinides.

Collect fractions of the eluate. The different actinide elements will elute at characteristic

times, allowing for the separation of mendelevium from unreacted einsteinium and other

reaction byproducts.

Sample Preparation for Detection:

Evaporate the mendelevium-containing fractions onto thin foils (e.g., platinum).

The prepared samples are then ready for nuclear decay analysis.

Detection and Confirmation
Spontaneous Fission Counting: Mendelevium-256 primarily decays via electron capture to

Fermium-256 (256Fm), which has a short half-life and undergoes spontaneous fission.[4]

Detector Setup: Place the prepared samples in a fission counter, a type of radiation detector

specifically designed to detect the energetic fragments produced during spontaneous fission.

Data Acquisition: Record the spontaneous fission events over time. The decay curve of these

events should correspond to the half-life of 256Fm, providing strong evidence for the

presence of its parent, 256Md.
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Alpha Spectroscopy (for other isotopes): For mendelevium isotopes that decay via alpha

emission, alpha spectroscopy can be used for identification. The characteristic alpha decay

energies provide a unique fingerprint for each isotope.
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Caption: Synthesis of Mendelevium-256 from Einsteinium-253.
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Experimental Workflow

Experimental Workflow for Mendelevium Synthesis
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Caption: Key stages in the synthesis and identification of mendelevium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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